Cas no 5779-51-1 (Benzeneethanamine,N,N-dibutyl-)

• Product Name: Benzeneethanamine,N,N-dibutyl-
• CAS No: 5779-51-1
• MF: C₁₆H₂₇N
• MW: 233.392284631729
• CID: 373465
• PubChem ID: 79842
• Update Time: 2025-04-19

Benzeneethanamine,N,N-dibutyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,N,N-dibutyl-
• N,N-dibutylphenethylamine
• DIBUTYL-PHENETHYL-AMINE
• N-butyl-N-(2-phenylethyl)butan-1-amine
• 2-phenylethyldi-n-butylamine
• UNII-Y7E6E65ZMZ
• 2-Phenylethylamine, N,N-dibutyl-
• Phenethylamine, N,N-dibutyl-
• 5779-51-1
• LEHSOUZQZPUDEC-UHFFFAOYSA-N
• NSC-97359
• N,N-Dibutylbenzeneethanamine
• AKOS015963057
• Benzeneethanamine, N,N-dibutyl-
• NSC97359
• DTXSID50206479
• NS00033790
• SCHEMBL5879246
• Y7E6E65ZMZ
• NSC 97359
• EINECS 227-301-1

• Inchi： 1S/C16H27N/c1-3-5-13-17(14-6-4-2)15-12-16-10-8-7-9-11-16/h7-11H,3-6,12-15H2,1-2H3
• InChI Key： LEHSOUZQZPUDEC-UHFFFAOYSA-N
• SMILES： N(CCC1C=CC=CC=1)(CCCC)CCCC

Computed Properties

• Exact Mass: 233.21451
• Monoisotopic Mass: 233.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 4.7

Experimental Properties

• Density: 0.892
• Boiling Point: 318.1°Cat760mmHg
• Flash Point: 133°C
• Refractive Index: 1.497
• PSA: 3.24
• LogP: 4.13130